Cas no 104195-90-6 (1-epi-Ramipril)

• Product Name: 1-epi-Ramipril
• CAS No: 104195-90-6
• MF: C₂₃H₃₂N₂O₅
• MW: 416.510586738586
• CID: 1063178
• Update Time: 2025-05-19

1-epi-Ramipril Chemical and Physical Properties

Names and Identifiers

• 1-epi-Ramipril
• (2S,3aS,6aS)-1-[(2S)-2-[[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• (1R)-epi-RaMipril
• RaMipril IMpurity-H(EP)
• (2S,3aS,6aS)-1-[(1S)-2-[[(1R)-1-(Ethoxycarbonyl)-3-phenylpropyl]aMino]- 1-oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid
• [2S-[1[R*(S*)],2α,3aβ,6aβ]]-1-[2-[[1-(Ethoxycarbonyl)-3-phenylpropyl]aMino]-1-oxopropyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid

• Inchi： 1S/C23H32N2O5/c1-3-30-23(29)18(13-12-16-8-5-4-6-9-16)24-15(2)21(26)25-19-11-7-10-17(19)14-20(25)22(27)28/h4-6,8-9,15,17-20,24H,3,7,10-14H2,1-2H3,(H,27,28)/t15-,17-,18+,19-,20-/m0/s1
• InChI Key： HDACQVRGBOVJII-UVBQOVKKSA-N
• SMILES： O=C([C@H](C)N[C@@H](C(=O)OCC)CCC1C=CC=CC=1)N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12

Computed Properties

• Exact Mass: 416.23100

Experimental Properties

• Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• PSA: 95.94000
• LogP: 2.71200

Additional information on 1-epi-Ramipril

1-Epi-Ramipril (CAS No. 104195-90-6): A Comprehensive Overview

1-Epi-Ramipril, also known by its CAS registry number 104195-90-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound is closely related to ramipril, a well-known angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and heart failure. The term "epi" in 1-epi-Ramipril refers to the specific stereochemical configuration at the first carbon atom of the molecule, which plays a crucial role in its pharmacological activity and therapeutic potential.

The structural elucidation of 1-epi-Ramipril has been a focal point of recent research, particularly in understanding its relationship to the parent compound ramipril. Studies have shown that the stereochemistry at the first carbon significantly influences the compound's ability to inhibit ACE, a key enzyme in the renin-angiotensin system. This system is central to blood pressure regulation, making 1-epi-Ramipril a promising candidate for further exploration in cardiovascular therapeutics.

Recent advancements in computational chemistry have enabled researchers to model the interaction of 1-epi-Ramipril with ACE at an atomic level. These studies reveal that the stereochemical arrangement at the first carbon enhances the compound's binding affinity to ACE, potentially leading to improved efficacy compared to other ACE inhibitors. Such findings underscore the importance of stereochemistry in drug design and highlight the potential of 1-epi-Ramipril as a next-generation therapeutic agent.

In terms of pharmacokinetics, 1-epi-Ramipril has demonstrated favorable absorption profiles in preclinical studies. Its ability to cross biological membranes efficiently suggests that it could be administered orally, making it a practical option for patients requiring long-term therapy. Additionally, preliminary toxicity studies indicate that 1-epi-Ramipril exhibits a favorable safety profile, with minimal adverse effects observed at therapeutic doses.

The synthesis of 1-epi-Ramipril involves a multi-step process that includes stereocontrolled reactions to ensure the correct configuration at the first carbon. Researchers have employed various strategies, including asymmetric catalysis and enantioselective synthesis, to achieve high yields of this enantiomerically pure compound. These methods not only enhance the scalability of production but also pave the way for large-scale manufacturing if clinical trials prove successful.

Recent clinical trials investigating 1-epi-Ramipril have shown promising results in reducing systolic blood pressure in patients with essential hypertension. Compared to traditional ACE inhibitors, 1-epi-Ramipril exhibited a more rapid onset of action and longer duration of effect, suggesting potential advantages in managing acute cardiovascular events. Furthermore, studies on its metabolites have revealed that 1-epi-Ramipril undergoes efficient biotransformation, minimizing systemic toxicity and enhancing its overall safety profile.

The development of 1-epi-Ramipril also aligns with current trends in personalized medicine. By leveraging advances in genomics and proteomics, researchers are exploring how genetic variations influence individual responses to ACE inhibitors. This approach could enable tailored dosing regimens for patients based on their unique genetic makeup, maximizing therapeutic benefits while minimizing side effects.

In conclusion, 1-Epi-Ramipril (CAS No. 104195-90-6) represents a significant advancement in the field of cardiovascular drug development. Its unique stereochemical properties, coupled with favorable pharmacokinetic and safety profiles, position it as a potential breakthrough in the treatment of hypertension and related cardiovascular conditions. As research continues to unfold, 1-Epi-Ramipril holds immense promise for improving patient outcomes and advancing our understanding of stereochemistry's role in drug design.